Cas no 78375-48-1 (2-Morpholinoethylisocyanide)

• Product Name: 2-Morpholinoethylisocyanide
• CAS No: 78375-48-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD00040506
• CID: 59979
• PubChem ID: 2759434
• Update Time: 2025-10-31

2-Morpholinoethylisocyanide Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinoethyl isocyanide
• 4-(2-Isocyanoethyl)morpholine
• MEI
• morpholinoethyl isonitrile
• 2-Morpholino-ethyl-isocyanide
• 2-(morpholin-4-yl)ethylisocyanide
• FT-0616545
• A839405
• DTXSID50374788
• Morpholine, 4-(2-isocyanoethyl)-
• AKOS015909937
• 2-Morpholinoethyl isocyanide, >=98.0% (GC)
• CS-0031810
• SCHEMBL377209
• F87379
• AM83846
• 2-Morpholinoethylisocyanide
• 78375-48-1
• 2-?Morpholinoethyl isocyanide
• EN300-1853864
• 2-orpholinoethyl isocyanide
• GS-0322
• morpholinoethylisocyanide
• MFRZPLYKVDHOSN-UHFFFAOYSA-N
• 2-morpholino-ethyl isocyanide
• MFCD00040506

• MDL： MFCD00040506
• Inchi： 1S/C7H12N2O/c1-8-2-3-9-4-6-10-7-5-9/h2-7H2
• InChI Key： MFRZPLYKVDHOSN-UHFFFAOYSA-N
• SMILES： O1CCN(CC[N+]#[C-])CC1

Computed Properties

• Exact Mass: 140.09500
• Monoisotopic Mass: 140.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 16.8A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.017 g/mL at 20 °C(lit.)
• Melting Point: No data available
• Boiling Point: 72-73 °C/0.7 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.469
• PSA: 12.47000
• LogP: -0.59350
• Sensitiveness: Sensitive to air and humidity
• Vapor Pressure: No data available

2-Morpholinoethylisocyanide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H331,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25-36/37/38
• Safety Instruction： S26-S36/37-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：−20°C
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R23/24/25; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-Morpholinoethylisocyanide

Introduction to 2-Morpholinoethylisocyanide (CAS No. 78375-48-1)

2-Morpholinoethylisocyanide (CAS No. 78375-48-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a morpholine ring and an isocyanide functional group. The combination of these structural elements endows 2-Morpholinoethylisocyanide with a wide range of chemical and biological properties, making it a valuable tool in the development of novel therapeutic agents.

The chemical structure of 2-Morpholinoethylisocyanide can be represented as C₇H₁₃N₃O. The isocyanide group (−N≡C) is particularly noteworthy due to its reactivity and ability to participate in various chemical reactions, such as the Ugi reaction and the Passerini reaction. These reactions are widely used in the synthesis of complex organic molecules, including those with potential medicinal applications.

In recent years, 2-Morpholinoethylisocyanide has been extensively studied for its potential in drug discovery and development. One of the key areas of research has been its use as a building block in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have shown promise in treating various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Morpholinoethylisocyanide in the development of inhibitors for protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their disruption can lead to disease states. By designing small molecules that selectively inhibit specific PPIs, researchers aim to develop more targeted and effective therapies. The study demonstrated that 2-Morpholinoethylisocyanide-derived compounds exhibited high potency and selectivity against a specific PPI involved in cancer cell proliferation.

Beyond its role in peptidomimetic synthesis, 2-Morpholinoethylisocyanide has also been explored for its potential as a scaffold for drug delivery systems. The morpholine ring provides hydrophilic properties, while the isocyanide group can be functionalized to enhance solubility and bioavailability. This dual functionality makes 2-Morpholinoethylisocyanide an attractive candidate for developing prodrugs that can be activated under specific physiological conditions.

In addition to its synthetic utility, 2-Morpholinoethylisocyanide has been investigated for its biological activity. Research has shown that this compound can modulate various cellular processes, including apoptosis and inflammation. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-Morpholinoethylisocyanide exhibited anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The versatility of 2-Morpholinoethylisocyanide extends to its use in combinatorial chemistry. Combinatorial libraries generated from this compound have been screened for their ability to bind to specific protein targets. High-throughput screening techniques have identified several hits with promising biological activity, which are currently being optimized for further development.

Safety and toxicity profiles are crucial considerations in the development of any new chemical entity. Studies have shown that 2-Morpholinoethylisocyanide exhibits low toxicity at relevant concentrations, making it a suitable candidate for further preclinical and clinical evaluation. However, as with any new compound, thorough safety assessments are necessary to ensure its safe use in therapeutic applications.

In conclusion, 2-Morpholinoethylisocyanide (CAS No. 78375-48-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent building block for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, underscoring its importance in the development of innovative therapeutic strategies.